5-Chloro-6-methoxyisoindoline hydrochloride
Cat. No. B8614692
M. Wt: 220.09 g/mol
InChI Key: XMRRUUARGMFCJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188139B2
Procedure details
Prepared in analogy to Example A3 (e) from 5-chloro-6-methoxy-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester and HCl. Off-white solid. MS (m/e): 186.1 ({37Cl}M+H+, 30%), 184.1 ({35Cl}M+H+, 100%).
[Compound]
Name
Example A3 ( e )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-chloro-6-methoxy-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
{37Cl}M H+
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
{35Cl}M H+
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
C(OC([N:8]1[CH2:16][C:15]2[C:10](=[CH:11][C:12]([O:18][CH3:19])=[C:13]([Cl:17])[CH:14]=2)[CH2:9]1)=O)(C)(C)C.Cl>>[ClH:17].[Cl:17][C:13]1[CH:14]=[C:15]2[C:10](=[CH:11][C:12]=1[O:18][CH3:19])[CH2:9][NH:8][CH2:16]2 |f:2.3|
|
Inputs
Step One
[Compound]
|
Name
|
Example A3 ( e )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
5-chloro-6-methoxy-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CC2=CC(=C(C=C2C1)Cl)OC
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Four
[Compound]
|
Name
|
{37Cl}M H+
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
[Compound]
|
Name
|
{35Cl}M H+
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.ClC=1C=C2CNCC2=CC1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
